Cas no 1509591-51-8 (6-bromopyridine-2-carbothioamide)

• Product Name: 6-bromopyridine-2-carbothioamide
• CAS No: 1509591-51-8
• MF: C₆H₅BrN₂S
• MW: 217.086298704147
• CID: 6562533
• PubChem ID: 82675119
• Update Time: 2025-06-15

6-bromopyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-bromopyridine-2-carbothioamide
• SCHEMBL17712097
• EN300-1897134
• 1509591-51-8
• MNGHSDJWRYKQGR-UHFFFAOYSA-N

• Inchi： 1S/C6H5BrN2S/c7-5-3-1-2-4(9-5)6(8)10/h1-3H,(H2,8,10)
• InChI Key： MNGHSDJWRYKQGR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(N)=S)=N1

Computed Properties

• Exact Mass: 215.93568g/mol
• Monoisotopic Mass: 215.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-bromopyridine-2-carbothioamide

Comprehensive Overview of 6-Bromopyridine-2-carbothioamide (CAS No. 1509591-51-8): Properties, Applications, and Research Insights

6-Bromopyridine-2-carbothioamide (CAS No. 1509591-51-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular formula, C₆H₅BrN₂S, combines a pyridine core with a carbothioamide functional group, enabling diverse reactivity patterns.

Recent studies highlight the growing demand for 6-bromopyridine-2-carbothioamide in drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in targeting resistant bacterial strains, aligning with the global focus on antibiotic alternatives. The compound’s thioamide moiety enhances metal-binding capabilities, making it valuable for catalytic applications and chelation therapy research.

From a synthetic chemistry perspective, the bromine substituent at the 6-position allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property is critical for constructing complex molecules in medicinal chemistry programs. Analytical data (HPLC, NMR) confirms high purity (>98%), meeting the stringent requirements of GMP-compliant synthesis.

Environmental and safety assessments indicate that 1509591-51-8 requires standard laboratory handling protocols. Its stability under inert atmospheres and compatibility with common solvents (DMF, DMSO) facilitate scalable production. As sustainability gains prominence, green chemistry approaches for synthesizing this compound—such as microwave-assisted reactions—are being optimized to reduce energy consumption.

The compound’s role in material science is emerging, with investigations into its use as a ligand for luminescent metal complexes. Such applications align with the search for OLED materials and sensor technologies. Patent analyses reveal increasing filings involving 6-bromopyridine-2-carbothioamide derivatives, underscoring its industrial relevance.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and regulatory documentation. FAQs often address its solubility profile (soluble in polar aprotic solvents) and storage recommendations (–20°C under argon). These practical insights bridge the gap between academic interest and commercial utilization.

In summary, 6-Bromopyridine-2-carbothioamide (CAS 1509591-51-8) represents a multifaceted building block with expanding applications across life sciences and advanced materials. Its integration into high-throughput screening libraries and structure-activity relationship studies continues to drive innovation in molecular design.